(2E)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)prop-2-enoic acid
Overview
Description
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reaction conditions, catalysts, and the yield of the product .Molecular Structure Analysis
Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes looking at the reagents and conditions for the reaction, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, and reactivity. Spectroscopic properties may also be analyzed .Scientific Research Applications
(2E)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)prop-2-enoic acid has been studied extensively in the scientific literature for its potential therapeutic applications. It has been shown to have anti-inflammatory and immunomodulatory effects, as well as the ability to improve cognitive function. In addition, this compound has been studied for its potential to reduce the risk of certain types of cancer and to treat metabolic disorders such as diabetes.
Mechanism of Action
The mechanism of action of (2E)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)prop-2-enoic acid is not fully understood. However, it is believed to act by modulating the activity of certain enzymes, such as cytochrome P450, and by modulating the expression of certain genes. It has also been shown to interact with the hypothalamic-pituitary-adrenal axis, which is involved in the regulation of stress and the immune system.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of certain enzymes, such as cytochrome P450, and to modulate the expression of certain genes. In addition, this compound has been shown to reduce inflammation and to improve cognitive function.
Advantages and Limitations for Lab Experiments
The advantages of using (2E)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)prop-2-enoic acid in laboratory experiments include its relative ease of synthesis, its low cost, and its wide range of potential therapeutic applications. However, there are also some limitations to using this compound in laboratory experiments. These include its short half-life, its low bioavailability, and its potential to cause side effects.
Future Directions
The potential therapeutic applications of (2E)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)prop-2-enoic acid are still being explored. Possible future directions for research include further examining its potential to treat metabolic disorders such as diabetes, studying its mechanism of action in more detail, and exploring its potential to treat other diseases and conditions. In addition, researchers are also exploring the potential of this compound to reduce the risk of certain types of cancer, to improve cognitive function, and to modulate the immune system.
Synthesis Methods
(2E)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)prop-2-enoic acid can be synthesized from DHEA by a two-step process. The first step involves the oxidation of DHEA with hydrogen peroxide to form 7-hydroxy-DHEA, which is then further oxidized with potassium permanganate to form this compound. This synthesis method has been widely used in the literature and is relatively simple to perform.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)prop-2-enoic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "3,4-dihydro-2H-1,5-benzodioxepin-7-carboxylic acid", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Conversion of 3,4-dihydro-2H-1,5-benzodioxepin-7-carboxylic acid to its ethyl ester by reacting with ethyl acetoacetate in the presence of sodium ethoxide.", "Step 2: Cyclization of the ethyl ester using acetic anhydride and sodium acetate to form the dihydrobenzodioxepin ring.", "Step 3: Oxidation of the dihydrobenzodioxepin ring to the corresponding benzodioxepin using sodium hydroxide and hydrogen peroxide.", "Step 4: Conversion of the benzodioxepin to the corresponding carboxylic acid by reacting with hydrochloric acid and sodium bicarbonate.", "Step 5: Esterification of the carboxylic acid with propenoic acid in the presence of dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to form the target compound, (2E)-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)prop-2-enoic acid.", "Step 6: Purification of the target compound by recrystallization from a mixture of water and ethyl acetate." ] } | |
CAS RN |
2251074-37-8 |
Molecular Formula |
C12H12O4 |
Molecular Weight |
220.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
